Cas no 373650-95-4 (1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one)

• Product Name: 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one
• CAS No: 373650-95-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD00172121
• CID: 4650097
• PubChem ID: 1476941
• Update Time: 2025-06-14

1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-(dimethylamino)-5-(4-methoxyphenyl)-, (1E,4E)-
• (1E,4E)-1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one
• 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one

• MDL： MFCD00172121
• Inchi： 1S/C14H17NO2/c1-15(2)11-10-13(16)7-4-12-5-8-14(17-3)9-6-12/h4-11H,1-3H3/b7-4+,11-10+
• InChI Key： CBUFWNOYKAVVIK-QPABKMLOSA-N
• SMILES： C(/N(C)C)=C\C(=O)/C=C/C1=CC=C(OC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one

Recent Advances in the Study of 1-(Dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one (CAS: 373650-95-4)

The compound 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one (CAS: 373650-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a conjugated dienone system and a dimethylamino group, makes it a valuable scaffold for the development of novel pharmacophores. Researchers have explored its reactivity in various chemical transformations, including Michael additions and cycloadditions, which are pivotal for constructing complex molecular architectures.

In terms of biological activity, preliminary investigations suggest that 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one exhibits promising anti-inflammatory and anticancer properties. Mechanistic studies indicate that the compound may modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammation and cancer progression. These findings are supported by in vitro assays demonstrating its ability to inhibit the proliferation of cancer cell lines and reduce the production of pro-inflammatory cytokines.

Further research has delved into the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are critical for assessing its potential as a drug candidate. For instance, recent pharmacokinetic analyses have revealed that the compound exhibits moderate oral bioavailability and favorable tissue distribution, making it a viable candidate for further optimization.

Despite these promising results, challenges remain in the development of 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one as a therapeutic agent. Issues such as potential toxicity and off-target effects need to be addressed through comprehensive preclinical studies. Additionally, the compound's synthetic accessibility and scalability must be optimized to facilitate large-scale production for clinical trials.

In conclusion, 1-(dimethylamino)-5-(4-methoxyphenyl)penta-1,4-dien-3-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities position it as a potential lead compound for the development of novel therapeutics. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in animal models of disease.